Cas no 1072951-81-5 (4-(4'-Isopentyloxyphenyl)phenylboronic Acid)

• Product Name: 4-(4'-Isopentyloxyphenyl)phenylboronic Acid
• CAS No: 1072951-81-5
• MF: C₁₇H₂₁BO₃
• MW: 284.157845258713
• MDL: MFCD08276971
• CID: 827968
• PubChem ID: 24884569
• Update Time: 2024-11-03

4-(4'-Isopentyloxyphenyl)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (4'-(Isopentyloxy)-[1,1'-biphenyl]-4-yl)boronic acid
• 4-(4'-ISOPENTYLOXYPHENYL)PHENYLBORONIC ACID
• 4-(4-Isopentyloxyphenyl)phenylboronic acid
• [4-[4-(3-methylbutoxy)phenyl]phenyl]boronic acid
• E85374
• BS-22531
• [4'-(3-Methylbutoxy)[1,1'-biphenyl]-4-yl]boronic acid
• (4'-(Isopentyloxy)-[1,1'-biphenyl]-4-yl)boronicacid
• CS-0174608
• 4-(4'-Isopentyloxyphenyl)phenylboronic acid, >=95%
• DB-366872
• 4-(4 inverted exclamation marka-Isopentyloxyphenyl)phenylboronic acid
• MFCD08276971
• SCHEMBL2557938
• XSB95181
• 1072951-81-5
• AKOS015893761
• DTXSID10674332
• [4'-(3-methylbutoxy)-[1,1'-biphenyl]-4-yl]boronic acid
• 4-(4'-Isopentyloxyphenyl)phenylboronic Acid

• MDL： MFCD08276971
• Inchi： 1S/C17H21BO3/c1-13(2)11-12-21-17-9-5-15(6-10-17)14-3-7-16(8-4-14)18(19)20/h3-10,13,19-20H,11-12H2,1-2H3
• InChI Key： DCGWYEOALFPYHU-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C1C=CC(B(O)O)=CC=1)CCC(C)C

Computed Properties

• Exact Mass: 284.15800
• Monoisotopic Mass: 284.1583747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 214-220 °C
• Solubility: Insuluble (8.8E-3 g/L) (25 ºC),
• PSA: 49.69000
• LogP: 2.45830

4-(4'-Isopentyloxyphenyl)phenylboronic Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3